Cas no 886498-35-7 (2,6-DIFLUORO-3-METHOXYBENZONITRILE)

• Product Name: 2,6-DIFLUORO-3-METHOXYBENZONITRILE
• CAS No: 886498-35-7
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD04115902
• CID: 891441
• PubChem ID: 3791832
• Update Time: 2025-10-29

2,6-DIFLUORO-3-METHOXYBENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 2,6-DIFLUORO-3-METHOXYBENZONITRILE
• DTXSID10396466
• JS-4262
• 2,6-difluoro-3-methoxybenzenecarbonitrile
• FT-0714888
• AKOS015956989
• MFCD04115902
• CS-0319236
• SCHEMBL3649084
• 2,6-difluoro-3-methoxy-benzonitrile
• BXVCAGRBLOMHBH-UHFFFAOYSA-N
• 886498-35-7
• DA-01529

• MDL： MFCD04115902
• Inchi： 1S/C8H5F2NO/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-3H,1H3
• InChI Key： BXVCAGRBLOMHBH-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 169.03392011g/mol
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Melting Point: 71-73℃
• Sensitiveness: Air Sensitive

2,6-DIFLUORO-3-METHOXYBENZONITRILE Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,6-DIFLUORO-3-METHOXYBENZONITRILE

Comprehensive Overview of 2,6-Difluoro-3-methoxybenzonitrile (CAS No. 886498-35-7): Properties, Applications, and Industry Insights

2,6-Difluoro-3-methoxybenzonitrile (CAS No. 886498-35-7) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of fluorine atoms and a methoxy group on the benzene ring enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. This compound is particularly notable for its role in the development of advanced crop protection agents and pharmaceutical precursors, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the 2,6-Difluoro-3-methoxybenzonitrile market has seen increased interest driven by trends such as green chemistry and precision agriculture. Researchers and manufacturers are exploring its potential in heterocyclic synthesis, where its electron-withdrawing properties facilitate the construction of complex molecular frameworks. Additionally, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig) makes it a versatile building block for drug discovery pipelines, addressing queries like "fluorinated benzonitrile applications in medicine" or "methoxybenzonitrile derivatives in agrochemicals."

The physicochemical properties of 2,6-Difluoro-3-methoxybenzonitrile further underscore its industrial relevance. With a molecular formula of C₈H₅F₂NO, it exhibits moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), while remaining stable under standard storage conditions. These traits are frequently searched in contexts such as "handling fluorinated nitriles in labs" or "solubility data for benzonitrile derivatives," reflecting user needs for practical guidelines.

From an SEO perspective, this compound intersects with high-traffic keywords like "fluorinated aromatic intermediates" and "methoxybenzonitrile synthesis." Its applications in catalysis and material science also align with trending topics such as "sustainable chemical manufacturing" and "high-performance materials." Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing frequent queries about "quality control for specialty chemicals."

In conclusion, 2,6-Difluoro-3-methoxybenzonitrile (CAS No. 886498-35-7) represents a critical niche in fine chemistry, bridging academic research and industrial innovation. Its adaptability to modern synthetic methodologies and relevance to life sciences ensure its continued prominence in scientific discourse and commercial applications.